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Compound of Interest

tert-Butyl (2,3-
Compound Name:
dihydroxypropyl)carbamate

Cat. No.: B163539

Introduction: N-Boc-3-amino-1,2-propanediol, also known as tert-Butyl N-(2,3-
dihydroxypropyl)carbamate, is a key bifunctional organic compound widely utilized in chemical
synthesis.[1] As a protected amine, it serves as a versatile building block, particularly in the
fields of medicinal chemistry and drug development.[2] The presence of the tert-Butoxycarbonyl
(Boc) protecting group on the amine allows for selective reactions at the diol moiety.[3] The Boc
group is favored due to its stability in a wide range of reaction conditions and its facile removal
under mild acidic conditions, providing the orthogonality required for complex multi-step
syntheses.[3] This guide provides a comprehensive overview of its characteristics, synthesis,
and applications for researchers and drug development professionals.

Physicochemical and Computed Properties

The fundamental properties of N-Boc-3-amino-1,2-propanediol are summarized below. These
data are essential for its handling, reaction setup, and analytical characterization.
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Property Value Reference

IUPAC Name tert-butyl N-(2,3- 1]
dihydroxypropyl)carbamate

CAS Number 137618-48-5

Molecular Formula CsH17NOa4 [1]

Molecular Weight 191.22 g/mol [1]

Appearance Solid

Melting Point 60-63 °C

Linear Formula

HOCH2CH(OH)CH2NHCO2C(
CHs)s

Assay Purity >97%
OWAMQHJIPVUGZSB-

InChl Key [1]
UHFFFAOYSA-N

SMILES CC(C)(C)OC(=0O)NCC(0O)CO [1]

Computed XLogP3

-0.4

[1]

Polar Surface Area

78.8 A2

[1]

Core Applications in Research and Drug

Development

N-Boc-3-amino-1,2-propanediol is primarily used as a synthetic intermediate. The strategic

protection of the amino group allows for the selective modification of the hydroxyl groups, or

conversely, the protection of the diol followed by deprotection of the amine for subsequent

reactions at the nitrogen atom.

» Synthetic Building Block: Its bifunctional nature makes it a valuable precursor for creating

more complex molecules. It is a foundational component for synthesizing chiral ligands,

pharmaceutical intermediates, and other specialty chemicals. The parent compound, 3-
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amino-1,2-propanediol, is an irreplaceable raw material for producing X-CT non-ionic
contrast agents like ioversol and iopamidol.[4]

e Drug Discovery: The unprotected parent compound is being investigated as a key
component in the synthesis of lipid-like molecules for RNA interference (RNAI) therapeutics
and as a building block for cationic polymers used in gene delivery systems.[5] N-Boc-3-
amino-1,2-propanediol is a critical starting material for accessing these advanced therapeutic
modalities.

o Mass Spectrometry: It has been used in the preparation of isobaric mix solutions for post-
column infusion experiments in single-stage orbitrap mass spectrometric analysis.

The following diagram illustrates the logical workflow of utilizing N-Boc-3-amino-1,2-
propanediol as a versatile synthetic intermediate in drug discovery pathways.
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Caption: Synthetic utility of N-Boc-3-amino-1,2-propanediol.
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Experimental Protocols
Synthesis of N-Boc-3-amino-1,2-propanediol[4]

This protocol details the protection of 3-amino-1,2-propanediol using di-tert-butyl dicarbonate
(Bocz20).

Materials:

e 3-Amino-1,2-propanediol

» Di-tert-butyl dicarbonate (Boc20)

« tert-Butanol

e 1 M Sodium Hydroxide (NaOH) solution

e 1 M Hydrochloric Acid (HCI) solution

o Ethyl acetate

o Saturated aqueous sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSQOa)

« Ice bath, round-bottom flask, magnetic stirrer, rotary evaporator

Thin Layer Chromatography (TLC) apparatus
Procedure:

» Dissolution: Dissolve 3-amino-1,2-propanediol (1.0 eq.) in a mixture of tert-butanol and 1 M
NaOH.

» Addition of Boc20: Under ice bath cooling conditions, slowly add a solution of di-tert-butyl
dicarbonate (1.0 eq.) in tert-butanol to the reaction mixture.

e Reaction: Remove the ice bath and stir the reaction mixture vigorously at room temperature
for 5 hours.
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» Monitoring: Monitor the progress of the reaction by TLC until the starting material is
completely consumed.

» Solvent Removal: Concentrate the reaction solution under reduced pressure using a rotary
evaporator with a water bath at 50 °C to remove the tert-butanol.

» Neutralization: Neutralize the remaining aqueous mixture with 1 M HCI solution.

o Extraction: Perform a liquid-liquid extraction with ethyl acetate and water. Repeat the
extraction three times, combining the organic layers.

e Washing: Wash the combined organic layers with a saturated aqueous sodium chloride
solution.

e Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure in a water bath at 40 °C to yield the final product,
tert-butyl N-(2,3-dihydroxypropyl)carbamate.

The following diagram outlines the workflow for the synthesis and purification process.
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Caption: Workflow for N-Boc-3-amino-1,2-propanediol synthesis.
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Analytical Methods

e Thin Layer Chromatography (TLC): Utilized for monitoring reaction progress.[2]

e Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC):
Standard methods for assessing the purity of propanediol derivatives.[6][7]

» Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS): Employed for structural
confirmation and characterization of the final product and related compounds.

Safety and Handling

Proper handling of N-Boc-3-amino-1,2-propanediol is crucial in a laboratory setting. Although it
Is a protected amine, which is generally less hazardous than its parent compound, standard
precautions for handling chemical solids should be observed.
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Safety Aspect Information Reference

Storage Class 11 - Combustible Solids

WGK 3 (severe hazard to
Water Hazard Class (WGK)
water)

Flash Point Not applicable

Tightly fitting safety goggles,
Personal Protective Equipment  fire/flame resistant and 8]

(PPE) impervious clothing, suitable

respirator if dust is generated.

First Aid (Inhalation) Move victim to fresh air. [8]

) ) ) Take off contaminated clothing
First Aid (Skin Contact) ) ] ) [8]
immediately and wash skin.

) ) Rinse with pure water for at
First Aid (Eye Contact) ] [8]
least 15 minutes.

First Aid (Ingestion) Rinse mouth with water. [8]

Avoid dust formation. Prevent
Accidental Release further spillage. Collect [8]

material for proper disposal.

Note: The unprotected parent compound, 3-Amino-1,2-propanediol, is classified as corrosive
and can cause severe skin burns and eye damage.[9][10] Appropriate caution should be
exercised when handling any related materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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